4-aminobutanimidamide dihydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-aminobutanimidamide dihydrochloride involves the reaction of 4-aminobutanamide with cyanamide followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-aminobutanamide", "cyanamide", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-aminobutanamide is reacted with cyanamide in the presence of a catalyst to form 4-aminobutanimidamide.", "Step 2: The resulting product is then reduced with sodium borohydride to form 4-aminobutanimidamide dihydrochloride.", "Step 3: The dihydrochloride salt is formed by reacting the product from step 2 with hydrochloric acid." ] } | |
CAS RN |
52198-69-3 |
Product Name |
4-aminobutanimidamide dihydrochloride |
Molecular Formula |
C4H13Cl2N3 |
Molecular Weight |
174.1 |
Purity |
95 |
Origin of Product |
United States |
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